4-methyl-7-propoxy-3-propyl-2H-chromen-2-one

• IUPAC Name: 4-methyl-7-propoxy-3-propylchromen-2-one
• InChI: InChI=1S/C16H20O3/c1-4-6-14-11(3)13-8-7-12(18-9-5-2)10-15(13)19-16(14)17/h7-8,10H,4-6,9H2,1-3H3
• InChI Key: MSXNDLCBEFXEPY-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C(C2=C(C=C(C=C2)OCCC)OC1=O)C
• Molecular Formula: C16H20O3
• Molecular Weight: 260.33 g/mol

Description

4-Methyl-7-propoxy-3-propyl-2H-chromen-2-one is a chemical compound with the molecular formula C16H20O3. It belongs to the class of chromen-2-one derivatives, which are known for their diverse biological activities and applications in various fields such as chemistry, biology, and medicine .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-methyl-7-propoxy-3-propyl-2H-chromen-2-one typically involves the condensation of appropriate starting materials under specific reaction conditions. One common method involves the reaction of 4-methyl-7-hydroxy-3-propyl-2H-chromen-2-one with propyl bromide in the presence of a base such as potassium carbonate in an aprotic solvent like dimethylformamide (DMF). The reaction is usually carried out at elevated temperatures to facilitate the formation of the desired product .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the compound. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity products .